Cas no 1361762-72-2 (6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361762-72-2
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912808
• Update Time: 2025-07-18

6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-8-1-2-9(11(15)7-8)10-3-4-13(16)18-12(10)5-6-17/h1-4,7H,5H2
• InChI Key： GQRXSNIMYOFNPY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC=C(N=C1CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile

Introduction to 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361762-72-2)

6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361762-72-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a nitrile group, and multiple chlorine substituents. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile can be represented as follows: C₁₅H₉Cl₃N₂. The compound's molecular weight is approximately 318.59 g/mol. The presence of the pyridine ring and the nitrile group provides it with strong electron-withdrawing properties, which can influence its reactivity and biological activity. Additionally, the multiple chlorine substituents enhance its lipophilicity, making it more likely to cross biological membranes and interact with cellular targets.

In recent years, 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research is its activity as a P-glycoprotein (P-gp) inhibitor. P-glycoprotein is a membrane transport protein that plays a crucial role in multidrug resistance (MDR) in cancer cells. By inhibiting P-gp, this compound can potentially enhance the efficacy of anticancer drugs by preventing their efflux from cancer cells.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the P-gp inhibitory activity of 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile. The results showed that this compound effectively inhibited P-gp activity in vitro, leading to increased intracellular accumulation of doxorubicin, a commonly used anticancer drug. This finding suggests that 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile could be developed as an adjuvant therapy to improve the effectiveness of chemotherapy regimens.

Beyond its potential as a P-gp inhibitor, 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

A study published in the European Journal of Pharmacology in 2019 evaluated the anti-inflammatory effects of 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile in a murine model of colitis. The results demonstrated that treatment with this compound significantly reduced inflammation markers such as TNF-α and IL-6, leading to improved intestinal health and reduced disease severity. These findings highlight the potential of 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile as a therapeutic agent for inflammatory diseases.

In addition to its pharmacological properties, the synthesis and chemical stability of 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile have been extensively studied. The compound can be synthesized through a multi-step process involving several key reactions such as nucleophilic substitution, cyclization, and functional group modification. The synthetic route is well-documented in the literature and can be optimized for large-scale production if needed.

The chemical stability of 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile is an important consideration for its practical application. Studies have shown that this compound is stable under standard laboratory conditions but may undergo degradation when exposed to strong acids or bases. Therefore, appropriate storage conditions are essential to maintain its integrity and ensure consistent performance in biological assays.

In conclusion, 6-Chloro-3-(2,4-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361762-72-2) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, contributing to advancements in drug discovery and treatment strategies for various diseases.